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Toxicity Profile of Haloxyfop-P-methyl

The following table consolidates experimental data on the effects of halexyfop-P-methyl on various non-

target organisms.

Organism/System

Key Toxicity Findings

Experimental
Concentrations/Doses

Citation

Crustacean
(Chiromantes
dehaani)

Plant (Allium cepa)

Diatom (Chaetoceros
muelleri)

Immunotoxicity, glucose
metabolism disruption, oxidative
stress; activated Nrf2/ARE
antioxidant pathway.

Cytotoxicity & genotoxicity;
significant root growth inhibition,
DNA damage, chromosomal
abnormalities.

No observed effect on growth or
photosynthetic efficiency.

0.075, 0.15, 0.3, 0.6, 1.2 mg/L
(21-day exposure)

1.19, 2.38, 4.76 mg/L (24-96 h
exposure); EC50 = 2.38 mg/L

Up to 4570 pg/L (Highest
concentration tested)

Experimental Protocols in Toxicity Studies
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Here are the detailed methodologies from the key studies cited above, which provide examples of protocols

used to generate data for risk assessment.

¢ Protocol for Crustacean Immunotoxicity and Metabolic Study [1] [2]:

o Test Organism: Estuarine crabs (Chiromantes dehaani).

o Acclimation: Two weeks in controlled conditions (temperature: 25+2°C, pH: 7.1+0.2).

o Exposure: 21-day exposure to haloxyfop-P-methyl at concentrations of 0.075, 0.15, 0.3, 0.6,
and 1.2 mg/L.

o Sampling: Haemolymph and tissues were collected at 7, 14, and 21 days.

o Endpoint Measurements: Biochemical assays for immune enzymes (ACP, AKP, LZM, PO),
metabolic enzymes (LDH, SDH, G6PDH), and antioxidant markers (GSH, TrxR). Gene
expression related to the Nrf2/ARE pathway (ERK, JNK, PKC, Nrf2) was analyzed via
guantitative real-time PCR.

¢ Protocol for Plant Genotoxicity Study (Allium Test) [3]:

o Test Organism: Onion (Allium cepa) bulbs.

o Exposure: Bulbs were exposed to haloxyfop-P-methyl at 1.19, 2.38, and 4.76 mg/L for 24, 48,
72, and 96 hours. Distilled water was used as a negative control.

o Root Growth Inhibition: The EC50 (effective concentration for 50% root growth inhibition) was
determined to be 2.38 mg/L after 96 hours.

o Cytogenetic Analysis: The mitotic index (MI) and chromosomal aberrations (CAs) were scored
in root meristem cells stained with acetocarmine.

o Comet Assay: Alkaline single-cell gel electrophoresis was performed on root tip cells to
guantify DNA strand breaks.

The Risk Assessment Framework

While specific validated assessments for haloxyfop are not public, the process follows established regulatory
principles. The following diagram illustrates the general workflow for pesticide risk assessment, highlighting

where toxicological data is applied.
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The risk assessment process integrates data from various sources [5]:

e Hazard Identification & Characterization: Relies on standardized toxicological studies (like those
summarized above) to identify harmful effects and establish reference doses (e.g., Acceptable Daily
Intake - ADI) [5].

e Exposure Assessment: Estimates human exposure via diet, environment, and occupation. Human
Biomonitoring (HBM) can improve this step by providing direct measurements of the chemical or its
metabolites in human tissues, confirming exposure and helping to quantify the internal dose [6].

¢ Risk Characterization: The final step integrates hazard and exposure data to determine the level of
risk and support regulatory decisions, such as setting Maximum Residue Limits (MRLSs) in food [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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